24-methylenecholestane-1,3,5,6-tetrol
24-methylenecholestane-1,3,5,6-tetrol
Brand Name:
Vulcanchem
CAS No.:
124596-64-1
VCID:
VC0221044
InChI:
InChI=1S/C28H48O4/c1-16(2)17(3)7-8-18(4)21-9-10-22-20-14-25(31)28(32)15-19(29)13-24(30)27(28,6)23(20)11-12-26(21,22)5/h16,18-25,29-32H,3,7-15H2,1-2,4-6H3/t18-,19+,20+,21-,22+,23+,24+,25-,26-,27+,28+/m1/s1
SMILES:
CC(C)C(=C)CCC(C)C1CCC2C1(CCC3C2CC(C4(C3(C(CC(C4)O)O)C)O)O)C
Molecular Formula:
C11H17NO2
Molecular Weight:
448.7 g/mol
24-methylenecholestane-1,3,5,6-tetrol
CAS No.: 124596-64-1
Main Products
VCID: VC0221044
Molecular Formula: C11H17NO2
Molecular Weight: 448.7 g/mol
| CAS No. | 124596-64-1 |
|---|---|
| Product Name | 24-methylenecholestane-1,3,5,6-tetrol |
| Molecular Formula | C11H17NO2 |
| Molecular Weight | 448.7 g/mol |
| IUPAC Name | (1S,3S,5R,6R,8S,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-1,3,5,6-tetrol |
| Standard InChI | InChI=1S/C28H48O4/c1-16(2)17(3)7-8-18(4)21-9-10-22-20-14-25(31)28(32)15-19(29)13-24(30)27(28,6)23(20)11-12-26(21,22)5/h16,18-25,29-32H,3,7-15H2,1-2,4-6H3/t18-,19+,20+,21-,22+,23+,24+,25-,26-,27+,28+/m1/s1 |
| Standard InChIKey | CXPIFTPKWGXGCI-YMLDZVRYSA-N |
| Isomeric SMILES | C[C@H](CCC(=C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3([C@H](C[C@@H](C4)O)O)C)O)O)C |
| SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CCC3C2CC(C4(C3(C(CC(C4)O)O)C)O)O)C |
| Canonical SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CCC3C2CC(C4(C3(C(CC(C4)O)O)C)O)O)C |
| Synonyms | 24-MCTT 24-methylenecholestane-1 alpha,3 beta, 5 alpha,6 beta-tetrol 24-methylenecholestane-1,3,5,6-tetrol |
| PubChem Compound | 14483867 |
| Last Modified | Nov 11 2021 |
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